Cas no 2097931-60-5 (5-Bromo-2-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine)

• Product Name: 5-Bromo-2-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine
• CAS No: 2097931-60-5
• MF: C₁₅H₁₅BrN₄O₃
• MW: 379.208602190018
• CID: 6447855
• PubChem ID: 126854616
• Update Time: 2025-05-21

5-Bromo-2-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6478-1788
• AKOS032457513
• 2097931-60-5
• 5-bromo-2-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine
• [3-(5-bromopyrimidin-2-yl)oxypyrrolidin-1-yl]-(2-methoxypyridin-3-yl)methanone
• 5-Bromo-2-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C15H15BrN4O3/c1-22-13-12(3-2-5-17-13)14(21)20-6-4-11(9-20)23-15-18-7-10(16)8-19-15/h2-3,5,7-8,11H,4,6,9H2,1H3
• InChI Key： BSTLDUWRJYCQRX-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CN(C(C2=CC=CN=C2OC)=O)CC1

Computed Properties

• Exact Mass: 378.03275g/mol
• Monoisotopic Mass: 378.03275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.4Ų

Additional information on 5-Bromo-2-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine

5-Bromo-2-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine: A Comprehensive Overview

The compound 5-Bromo-2-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine (CAS No. 2097931-60-5) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrimidine ring, a bromo substituent, and a pyrrolidine moiety linked via an ether bond to a methoxypyridine derivative. The combination of these functional groups makes it a versatile molecule with diverse applications.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents and enzyme inhibitors. The presence of the bromo group at position 5 of the pyrimidine ring suggests potential for further functionalization, enabling the exploration of its biological activity under different conditions. Additionally, the methoxy group attached to the pyridine ring introduces electron-donating properties, which could influence the molecule's reactivity and solubility.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting kinase enzymes. The pyrrolidine moiety is known to enhance bioavailability due to its lipophilic nature, making it an attractive scaffold for drug development. Furthermore, the ether linkage between the pyrrolidine and methoxypyridine groups may play a critical role in modulating the molecule's pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets. Molecular docking studies have revealed potential interactions with ATP-binding pockets of kinases, suggesting its role as a competitive inhibitor. These findings have paved the way for further in vitro and in vivo studies to evaluate its efficacy as a therapeutic agent.

The structural versatility of this compound also makes it a valuable tool in materials science. Its ability to form hydrogen bonds and engage in π–π interactions could be exploited in designing self-assembled monolayers or supramolecular complexes. Such applications are particularly relevant in the development of advanced materials for electronics and sensors.

In conclusion, 5-Bromo-2-{[1-(2-methoxypyridine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine (CAS No. 2097931-60-5) represents a fascinating molecule with multifaceted applications across chemistry and biology. Its unique structure, combined with recent research findings, underscores its potential as a lead compound for drug discovery and material innovation.